2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-[4-(5-pyridin-4-ylpyrimidin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C20H21N5O2S/c1-13-18(28-14(2)24-13)19(26)25-9-5-17(6-10-25)27-20-22-11-16(12-23-20)15-3-7-21-8-4-15/h3-4,7-8,11-12,17H,5-6,9-10H2,1-2H3
• InChI Key: JPUNHQQYXRFODO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCC(CC2)OC3=NC=C(C=N3)C4=CC=NC=C4
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol
• CAS No.: 2549010-27-5

Description

The compound “2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine” is a complex organic molecule that contains several functional groups including a thiazole ring, a pyrimidine ring, and a piperidine ring. Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole and pyrimidine rings, and the attachment of the piperidine ring. The exact synthesis process would depend on the specific reactants and conditions used. For example, hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole, pyrimidine, and piperidine rings, along with various substituents. The exact structure would depend on the specific arrangement and orientation of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the thiazole ring might undergo reactions typical of aromatic heterocycles, while the piperidine ring might undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would likely depend on its specific biological activity. For example, if it were an enzyme inhibitor, its mechanism of action might involve binding to the active site of the enzyme and preventing substrate binding.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physical and chemical properties. For example, if it were a potent enzyme inhibitor, it might be toxic at high concentrations.

Future Directions

The future directions for research on this compound could include further investigation of its biological activity, the development of synthesis methods for its production, and the exploration of its potential uses in medicine or other fields.